N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide

• IUPAC Name: N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide
• InChI: InChI=1S/C18H20N4O/c1-2-3-4-6-17(23)20-15-9-7-14(8-10-15)16-13-22-12-5-11-19-18(22)21-16/h5,7-13H,2-4,6H2,1H3,(H,20,23)
• InChI Key: PQHPEZGPBYVHKU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NC1=CC=C(C=C1)C2=CN3C=CC=NC3=N2
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

Imidazo[1,2-a]pyrimidines are a class of compounds that have received significant attention in the synthetic chemistry community. They are found in a variety of natural products, medicinal compounds, and functional materials as structural fragments.

Synthesis Analysis

Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrimidines can be optimized and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] can be obtained by the b3lyp/6–31G method, which is considered an efficient and reliable method to deal with quantum chemical problems.

Chemical Reactions Analysis

The chemical reactions of imidazo[1,2-a]pyrimidines involve various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Scientific Research Applications

Anticancer Agents

• Research Findings : Researchers have synthesized novel KRAS G12C inhibitors based on this core structure. .

Drug Development

• Application : Some imidazo[1,2-a]pyridinone derivatives exhibit drug-like properties and are used to treat conditions such as gastric ulcers, diabetes, and psychosis. .

Antitubercular Activity

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Copper-Catalyzed Processes

• Innovation : Copper-catalyzed relay processes involving iminyl radicals have been developed. .

Visible Light-Mediated Synthesis

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Future Directions

The future directions in the research of imidazo[1,2-a]pyrimidines could involve the development of greener protocols for the synthesis of highly functionalized motifs with medicinal value. This could provide clues for the synthesis of novel imidazo[1,2-a]pyrimidine analogs possessing enhanced activities with minimum toxicity.